Cas no 102-40-9 (1,3-Bis(2-hydroxyethoxy)benzene)

• Product name: 1,3-Bis(2-hydroxyethoxy)benzene
• CAS No: 102-40-9
• MF: C₁₀H₁₄O₄
• MW: 198.2158
• MDL: MFCD00016566
• CID: 35183
• PubChem ID: 87564526

1,3-Bis(2-hydroxyethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Bishydroxyethoxybenzene
• HER
• 1,3-Bis(2-hydroxyethoxy)benzene
• 2,2'-[1,3-Phenylenebis(oxy)]bisethanol
• Resorcinol bis(2-hydroxyethyl) ether
• 2-[3-(2-hydroxyethoxy)phenoxy]ethanol
• Resorcinol bis(β-hydroxyethyl) ether
• 1,3-DI(2-HYDROXYETHOXY)BENZENE
• RESORCINOL DIHYDROXYETHYL ETHER
• 2,2'-(m-Phenylenebisoxy)diethanol
• 2,2'-(m-Phenylenebisoxy)bisethanol
• O,O'-Bis(2'-hydroxyethyl) resorcinol
• RESORCINOL BIS-(2-HYDROXYETHYL)ETHER
• 1,3-BIS(2-HYDROXYETHOXY)BENZENE 98+%
• 2,2'-(m-Phenylenedioxy)diethanol
• m-Bis(2-hydroxyethoxy)benzene
• 2,2'-(1,3-Phenylenebis(oxy))diethanol
• Ethanol, 2,2'-[1,3-phenylenebis(oxy)]bis-
• Resorcinol bis(beta-hydroxyethyl) ether
• G4SGN7D66B
• 1,3-bis-(2-Hydroxyethoxy)benzene
• Resorcinol bis(.beta.-hydroxyethyl) ether
• 2,2'-[Benzene-1,3-diylbis(oxy)]diethanol
• Ethanol, 2,2'-(1,3-phenylenebis(oxy))bis-
• Bishydroxyethoxyb
• NSC 65613
• 2-[3-(2-hydroxyethoxy)phenoxy]ethan-1-ol
• 1,3-DIHYDROXYBENZENE DI(2-HYDROXYETHYL) ETHER
• E85248
• m-di(2-hydroxyethoxy)benzene
• DTXSID7044502
• CAS-102-40-9
• Ethanol,2'-[1,3-phenylenebis(oxy)]bis-
• CS-0206635
• 2,2'-(1,3-PHENYLENEBIS(OXY)DIETHANOL
• NCIOpen2_000309
• NS00020914
• Ethanol,2'-(m-phenylenedioxy)di-
• NSC65613
• 2,2'-(1,3-Phenylenebis(oxy))bisethanol
• IAXFZZHBFXRZMT-UHFFFAOYSA-N
• 74576-84-4
• Tox21_300783
• DTXCID5024502
• CHEMBL3186062
• AKOS024323131
• IAXFZZHBFXRZMT-UHFFFAOYSA-
• UNII-G4SGN7D66B
• EINECS 203-028-3
• Resorcinol bis(2-hydroxyethyl) ether 100 microg/mL in Acetonitrile
• NCGC00248168-01
• 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol #
• O,O-BIS(.BETA.-HYDROXYETHYL)RESORCINOL
• B1625
• Ethanol, 2,2'-(m-phenylenedioxy)di-
• MFCD00016566
• AS-63195
• NSC-65613
• Resorcinol-bis(2-hydroxyethyl)ether
• 102-40-9
• NCGC00254687-01
• FT-0606559
• W-108873
• SCHEMBL48418
• Q27278752
• 1,3-DIHYDROXYBENZENE BIS(2-HYDROXYETHYL) ETHER
• InChI=1/C10H14O4/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12/h1-3,8,11-12H,4-7H2
• 2,2'-(BENZENE-1,3-DIYLBIS(OXY))DIETHANOL

• MDL： MFCD00016566
• Inchi： 1S/C10H14O4/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12/h1-3,8,11-12H,4-7H2
• InChI Key： IAXFZZHBFXRZMT-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])O[H])C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Tautomer Count: nothing
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.197
• Melting Point: 90.0 to 95.0 deg-C
• Boiling Point: 234°C/30mmHg(lit.)
• Flash Point: 182.4°C
• Refractive Index: 1.54
• PSA: 58.92000
• LogP: 0.42880
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,3-Bis(2-hydroxyethoxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ℃, better at -4 ℃

1,3-Bis(2-hydroxyethoxy)benzene Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3-Bis(2-hydroxyethoxy)benzene

Professional Introduction to 1,3-Bis(2-hydroxyethoxy)benzene (CAS No. 102-40-9)

1,3-Bis(2-hydroxyethoxy)benzene, commonly known by its CAS number 102-40-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, also referred to as 1,3-bis(2-hydroxyethoxy)benzene, has garnered attention due to its versatile applications and potential in various scientific domains. Its molecular structure, featuring two hydroxyethoxy groups attached to a benzene ring, makes it a valuable intermediate in synthesizing complex molecules used in pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical properties of 1,3-bis(2-hydroxyethoxy)benzene contribute to its utility in multiple industrial and research settings. The presence of hydroxyl groups enhances its reactivity, allowing for further functionalization and modification. This characteristic is particularly useful in drug development, where precise molecular modifications can lead to improved efficacy and reduced side effects. The benzene ring provides a stable backbone, ensuring structural integrity while the hydroxyethoxy side chains offer flexibility in chemical interactions.

In recent years, research on 1,3-bis(2-hydroxyethoxy)benzene has expanded significantly, particularly in the realm of medicinal chemistry. Studies have demonstrated its potential as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its role in developing compounds that target specific biological pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to modify the hydroxyethoxy groups allows chemists to fine-tune the pharmacokinetic properties of these derivatives, making them more suitable for clinical applications.

The pharmaceutical industry has shown particular interest in derivatives of 1,3-bis(2-hydroxyethoxy)benzene due to their demonstrated biological activity. Several studies have highlighted its potential as an antioxidant and anti-inflammatory agent. The hydroxyl groups in its structure can engage in hydrogen bonding with biological targets, which is crucial for drug-receptor interactions. This interaction can lead to the development of drugs with enhanced binding affinity and prolonged duration of action.

Beyond pharmaceuticals, 1,3-bis(2-hydroxyethoxy)benzene finds applications in other areas such as polymer chemistry and material science. Its ability to form stable complexes with metals makes it useful in catalytic processes and as a chelating agent. Additionally, the compound's solubility characteristics make it an excellent candidate for use in formulations requiring controlled release properties.

The synthesis of 1,3-bis(2-hydroxyethoxy)benzene involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include etherification reactions where ethylene oxide reacts with resorcinol under controlled conditions. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, reducing waste and energy consumption.

In conclusion, 1,3-bis(2-hydroxyethoxy)benzene (CAS No. 102-40-9) is a multifaceted compound with broad applications across various scientific fields. Its unique molecular structure and reactivity make it a valuable building block for synthesizing complex molecules used in pharmaceuticals, agrochemicals, and specialty chemicals. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is likely to grow further.